Cas no 1806895-50-0 (5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine)

5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine structure
1806895-50-0 structure
Product Name:5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine
CAS No:1806895-50-0
MF:C6H5BrF2N2O
MW:239.017507314682
CID:4917201
Update Time:2025-07-19

5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine
    • Inchi: 1S/C6H5BrF2N2O/c7-4-3(5(8)9)2(10)1-11-6(4)12/h1,5H,10H2,(H,11,12)
    • InChI Key: MEWXUMDJOJKEPG-UHFFFAOYSA-N
    • SMILES: BrC1C(NC=C(C=1C(F)F)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 285
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.1

5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024005054-500mg
5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine
1806895-50-0 97%
500mg
$1,038.80 2022-03-31
Alichem
A024005054-1g
5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine
1806895-50-0 97%
1g
$1,629.60 2022-03-31

Additional information on 5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine

Comprehensive Overview of 5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806895-50-0)

5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806895-50-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with amino, bromo, difluoromethyl, and hydroxy functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

The compound's difluoromethyl group is a key structural motif, often associated with enhanced metabolic stability and bioavailability in drug candidates. This attribute aligns with the growing demand for fluorinated compounds in medicinal chemistry, a trend driven by their ability to improve pharmacokinetic properties. Recent studies highlight the role of 5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine in developing inhibitors for diseases like cancer and inflammatory disorders, addressing a critical need for novel therapeutics.

In agrochemical applications, this compound's bromo and hydroxy substituents contribute to its reactivity, enabling the synthesis of pesticides and herbicides with improved efficacy. The agricultural sector's focus on sustainable crop protection has spurred interest in such intermediates, as they facilitate the design of environmentally friendly solutions. Additionally, the compound's compatibility with green chemistry principles underscores its relevance in modern synthetic strategies.

From a synthetic chemistry perspective, CAS No. 1806895-50-0 presents intriguing challenges and opportunities. Its multifunctional nature allows for diverse derivatization pathways, making it a valuable building block for structure-activity relationship (SAR) studies. Chemists are exploring innovative coupling reactions and catalytic methods to optimize its production, reflecting the broader industry shift toward efficient and scalable synthesis.

The compound's nomenclature, including synonyms like 3-bromo-4-(difluoromethyl)-5-amino-2-pyridinol, is often searched in academic and industrial databases. Users frequently query its physical properties (e.g., solubility, melting point) and safety data, emphasizing the need for accurate technical documentation. Furthermore, its relevance to high-throughput screening and fragment-based drug design has made it a topic of discussion in peer-reviewed journals and conferences.

As the scientific community continues to explore 5-Amino-3-bromo-4-(difluoromethyl)-2-hydroxypyridine, its integration into AI-driven drug discovery platforms highlights its future potential. Machine learning models trained on heterocyclic compound libraries are increasingly predicting its utility in novel therapeutic scaffolds, aligning with the industry's push toward digital transformation. This intersection of chemistry and technology positions the compound as a cornerstone of next-generation research.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.